Cas no 1208077-87-5 (2-Chloro-3,4-difluoroiodobenzene)

2-Chloro-3,4-difluoroiodobenzene is a halogenated aromatic compound featuring chloro, fluoro, and iodo substituents on a benzene ring. Its unique substitution pattern makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine moiety serves as a reactive site. The presence of both chloro and fluoro groups enhances its utility in pharmaceutical and agrochemical applications, enabling further functionalization. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in demanding synthetic workflows. Its well-defined structure and reactivity profile make it a preferred choice for researchers developing advanced heterocyclic systems or fine chemicals.

2-Chloro-3,4-difluoroiodobenzene structure

1208077-87-5 structure

Product Name:2-Chloro-3,4-difluoroiodobenzene

CAS No:1208077-87-5

MF:C₆H₂ClF₂I

MW:274.434360027313

CID:4577626

PubChem ID:50998378

Update Time:2025-05-28

2-Chloro-3,4-difluoroiodobenzene Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3,4-difluoroiodobenzene
- 2-Chloro-3,4-difluoro-1-iodobenzene
- MDL： MFCD12922592
- Inchi： 1S/C6H2ClF2I/c7-5-4(10)2-1-3(8)6(5)9/h1-2H
- InChI Key： HIEAQOVWDAYTEU-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(=C1Cl)F)F

Computed Properties

Exact Mass: 273.88578 g/mol
Monoisotopic Mass: 273.88578 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 0
Molecular Weight: 274.43

2-Chloro-3,4-difluoroiodobenzene Pricemore >>

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Fluorochem	043131-250mg	2-Chloro-3,4-difluoroiodobenzene	1208077-87-5	95%	250mg	￡235.00	2022-03-01
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Alichem	A013028110-1g	2-Chloro-3,4-difluoroiodobenzene	1208077-87-5	97%	1g	$1519.80	2023-09-04
eNovation Chemicals LLC	Y1238087-250mg	2-Chloro-3,4-difluoroiodobenzene	1208077-87-5	95%	250mg	$485	2024-06-05
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eNovation Chemicals LLC	Y1238087-5g	2-Chloro-3,4-difluoroiodobenzene	1208077-87-5	95%	5g	$2400	2024-06-05
eNovation Chemicals LLC	Y1238087-25g	2-Chloro-3,4-difluoroiodobenzene	1208077-87-5	95%	25g	$6335	2024-06-05